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Compound of Interest

Compound Name: Isopropyl 2-oxopropanoate

Cat. No.: B051328 Get Quote

Essential Safety and Handling Guide for
Isopropyl 2-oxopropanoate
Disclaimer: This document provides safety and handling information for Isopropyl 2-
oxopropanoate based on the available data for the closely related chemical, Isopropyl Alcohol.

A specific Safety Data Sheet (SDS) for Isopropyl 2-oxopropanoate was not readily available.

Therefore, while the following guidance is based on a chemical with similar properties, the

specific hazards of Isopropyl 2-oxopropanoate may vary. Always consult with a qualified

safety professional and review any available chemical-specific information before handling.

This guide is intended for researchers, scientists, and drug development professionals,

providing immediate and essential safety and logistical information for the handling and

disposal of Isopropyl 2-oxopropanoate.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Isopropyl 2-oxopropanoate should be handled as a flammable liquid that can cause serious

eye irritation and may cause drowsiness or dizziness.[1][2] Proper personal protective

equipment is the primary defense against exposure.

Table 1: Personal Protective Equipment (PPE) for Handling Isopropyl 2-oxopropanoate
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PPE Category Specification Rationale

Eye/Face Protection Chemical safety goggles.[3]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

potential irritation.

Skin and Body Protection
Laboratory coat, long-sleeved

shirt, and pants.[3]

Minimizes skin exposure to

accidental spills.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required if

ventilation is inadequate or for

large spills.[3]

Prevents inhalation of vapors

which may cause respiratory

irritation, drowsiness, or

dizziness.[1][2]

II. First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Table 2: First Aid Procedures for Isopropyl 2-oxopropanoate Exposure
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention.[1][4]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and wash it before reuse.

If skin irritation occurs, seek medical attention.

[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention if you feel

unwell.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention or call

a poison control center.[5]

III. Operational Plan for Safe Handling
A systematic approach to handling ensures minimal risk.

Step 1: Preparation

Ensure a well-ventilated work area, such as a chemical fume hood.[3]

Verify that an emergency eyewash station and safety shower are readily accessible.[3]

Assemble all necessary PPE as outlined in Table 1.

Keep a spill kit with non-combustible absorbent material (e.g., sand, vermiculite) nearby.[6]

Step 2: Handling
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Ground and bond containers when transferring the substance to prevent static discharge.[1]

[3]

Use only non-sparking tools.[1][3]

Keep the container tightly closed when not in use.[1][2][3]

Avoid breathing vapors.[7]

Wash hands thoroughly after handling.[7]

Step 3: Storage

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][3]

Store in a tightly closed container.[1][2][3]

Store away from incompatible materials such as strong oxidizing agents.[1]

IV. Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Step 1: Waste Collection

Collect waste Isopropyl 2-oxopropanoate in a designated, properly labeled, and sealed

container. The container should be compatible with the chemical.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Step 2: Spill Management

In case of a small spill, contain the spill with a non-combustible absorbent material.[6]

Use non-sparking tools to clean up the spill.[6]
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Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

[6]

Clean the spill area thoroughly with soap and water.

For large spills, evacuate the area and contact your institution's environmental health and

safety department immediately.

Step 3: Final Disposal

Dispose of waste Isopropyl 2-oxopropanoate as hazardous waste.

Engage a licensed hazardous waste disposal service for pickup and disposal.[6]

Maintain detailed records of waste generation and disposal.[6]

V. Process Flow Diagram
The following diagram illustrates the key decision points and actions for the safe handling and

disposal of Isopropyl 2-oxopropanoate.
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Workflow for Isopropyl 2-oxopropanoate Handling and Disposal
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Caption: Logical workflow for the safe handling and disposal of Isopropyl 2-oxopropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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